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Compound of Interest

Compound Name: 3,3,3-Trifluoro-2-oxopropanal

Cat. No.: B1362320 Get Quote

Essential Safety and Handling Guide for 3,3,3-
Trifluoro-2-oxopropanal
Disclaimer: Specific safety data for 3,3,3-Trifluoro-2-oxopropanal is limited. The following

guidance is based on the chemical properties of structurally similar fluorinated aldehydes and

general best practices for handling reactive and potentially hazardous chemicals. Always

consult with your institution's Environmental Health and Safety (EHS) department for site-

specific protocols.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 3,3,3-Trifluoro-2-oxopropanal. Adherence to these

protocols is vital for ensuring personal safety, environmental protection, and regulatory

compliance.

I. Hazard Summary & Key Precautions
While a comprehensive hazard profile for 3,3,3-Trifluoro-2-oxopropanal is not readily

available, it should be handled as a hazardous substance due to its chemical structure. Based

on analogous compounds, the primary hazards are likely to include:

Skin and Eye Irritation/Corrosion: Aldehydes are often irritating to the skin and eyes, and

fluorinated compounds can enhance this effect.[1][2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1362320?utm_src=pdf-interest
https://www.benchchem.com/product/b1362320?utm_src=pdf-body
https://www.benchchem.com/product/b1362320?utm_src=pdf-body
https://www.benchchem.com/product/b1362320?utm_src=pdf-body
https://www.cdc.gov/niosh/docket/archive/pdfs/NIOSH-159/0159-020109-Sheet407.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Mesitaldehyde.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Irritation: Vapors may cause irritation to the respiratory tract.[2]

Flammability: While not confirmed, similar small organic molecules can be flammable.

Toxicity: The compound may be harmful if ingested, inhaled, or absorbed through the skin.

Core Safety Precautions:

Always handle this chemical in a well-ventilated chemical fume hood.[3]

Avoid all direct contact with skin, eyes, and clothing.[2]

Prevent the release of vapors into the work environment.

Ensure an eyewash station and safety shower are readily accessible.[2]

Do not eat, drink, or smoke in the laboratory.

II. Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory for the safe handling of 3,3,3-Trifluoro-2-
oxopropanal at all stages.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical splash goggles and

a full-face shield.[1] Must

comply with OSHA 29 CFR

1910.133 or European

Standard EN166.[2]

Protects against splashes and

vapors that can cause serious

eye damage.[1][2]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, or

Butyl rubber).[2] Double-

gloving is recommended.

Inspect gloves for integrity

before each use.[2]

Prevents skin contact, which

can cause irritation or

absorption of the chemical.[2]

Latex gloves are not

recommended as some

chemicals can readily pass

through them.[1]

Body Protection

A fully buttoned laboratory coat

with long sleeves.[1] For larger

quantities or tasks with a high

splash potential, a chemical-

resistant apron or coveralls

should be worn over the lab

coat.[2]

Minimizes the risk of accidental

skin contact.[2]

Footwear

Closed-toe and heel shoes

constructed of an impervious

material.[1]

Protects feet from spills.

Respiratory Protection

Not typically required for small-

scale laboratory use within a

certified chemical fume hood.

[2] In the event of a spill or

ventilation failure, a NIOSH-

approved respirator with an

appropriate cartridge for

organic vapors may be

necessary.[4]

Protects against inhalation of

potentially harmful vapors.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.cdc.gov/niosh/docket/archive/pdfs/NIOSH-159/0159-020109-Sheet407.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Mesitaldehyde.pdf
https://www.cdc.gov/niosh/docket/archive/pdfs/NIOSH-159/0159-020109-Sheet407.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Mesitaldehyde.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Mesitaldehyde.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Mesitaldehyde.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Mesitaldehyde.pdf
https://www.cdc.gov/niosh/docket/archive/pdfs/NIOSH-159/0159-020109-Sheet407.pdf
https://www.cdc.gov/niosh/docket/archive/pdfs/NIOSH-159/0159-020109-Sheet407.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Mesitaldehyde.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Mesitaldehyde.pdf
https://www.cdc.gov/niosh/docket/archive/pdfs/NIOSH-159/0159-020109-Sheet407.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Mesitaldehyde.pdf
https://www.osha.gov/sites/default/files/publications/glutaraldehyde.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


III. Operational Plan: Step-by-Step Handling
Protocol
1. Preparation:

Before handling, ensure all necessary PPE is available and in good condition.

Confirm that the chemical fume hood is functioning correctly.

Locate the nearest safety shower and eyewash station.[2]

Have spill cleanup materials readily available.

2. Handling the Chemical:

Don all required PPE as outlined in the table above.

Perform all manipulations of 3,3,3-Trifluoro-2-oxopropanal within the fume hood.

Use non-sparking tools and ensure all equipment is properly grounded to prevent static

discharge.[3]

Keep containers tightly closed when not in use.[5]

Avoid inhalation of any vapors.

If transferring the chemical, do so carefully to avoid splashing.

3. Storage:

Store the chemical in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong oxidizing agents.[5]

The container should be tightly sealed.[5]

4. In Case of Exposure:
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]

Skin Contact: Immediately remove all contaminated clothing and wash the affected area with

soap and plenty of water for at least 15 minutes.[5] Seek medical attention if irritation

persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the

individual is not breathing, begin artificial respiration. Seek immediate medical attention.[6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[6]

IV. Disposal Plan
All waste containing 3,3,3-Trifluoro-2-oxopropanal must be treated as hazardous waste.

1. Waste Collection:

Collect all waste, including contaminated disposable PPE (gloves, etc.) and absorbent

materials, in a clearly labeled and sealed hazardous waste container.[2][7]

Do not mix this waste with other waste streams unless compatibility is confirmed.[7]

Do not dispose of this chemical down the drain.[7]

2. Container Labeling:

The waste container must be labeled with:

The words "Hazardous Waste".[3]

The full chemical name: "Waste 3,3,3-Trifluoro-2-oxopropanal".[3]

A clear list of associated hazards (e.g., "Irritant," "Potentially Flammable").[3]

3. Storage of Waste:
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Store the hazardous waste container in a designated satellite accumulation area within the

laboratory, away from general work areas.

4. Final Disposal:

The primary and recommended method for the disposal of fluorinated organic compounds is

high-temperature incineration by a licensed hazardous waste management company.[3]

Contact your institution's EHS department to arrange for a hazardous waste pickup.

V. Quantitative Data Summary
Specific quantitative data for 3,3,3-Trifluoro-2-oxopropanal is not widely available. The

following table includes data for the compound where found, and for a structurally similar

compound, 3,3,3-Trifluoropropanal, to provide context.

Property
Value (3,3,3-Trifluoro-2-
oxopropanal)

Value (3,3,3-
Trifluoropropanal - for
reference)

Molecular Formula C₃HF₃O₂[8] C₃H₃F₃O[9]

Molecular Weight 126.03 g/mol [8] 112.06 g/mol

CAS Number 91944-47-7[8] 460-40-2[9]

GHS Hazard Statements

(Reference)
Not Available

H226 (Flammable liquid and

vapor), H302 (Harmful if

swallowed), H312 (Harmful in

contact with skin), H315

(Causes skin irritation), H319

(Causes serious eye irritation),

H332 (Harmful if inhaled),

H335 (May cause respiratory

irritation)[9]

VI. Chemical Handling Workflow
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Caption: Workflow for the safe handling and disposal of 3,3,3-Trifluoro-2-oxopropanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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